2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide

• IUPAC Name: 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide
• InChI: InChI=1S/C22H14ClF2N3O2/c23-14-6-9-19-16(10-14)21(13-4-2-1-3-5-13)27-22(30)28(19)12-20(29)26-15-7-8-17(24)18(25)11-15/h1-11H,12H2,(H,26,29)
• InChI Key: ZDWUWIKVTKNWMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=O)N(C3=C2C=C(C=C3)Cl)CC(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C22H14ClF2N3O2
• Molecular Weight: 425.8 g/mol
• CAS No.: 932321-20-5

Description

2-(6-Chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide is a synthetic quinazolinone-acetamide derivative characterized by a 6-chloro-2-oxo-4-phenylquinazolinone core linked via an acetamide bridge to a 3,4-difluorophenyl substituent. Quinazolinones are heterocyclic compounds known for diverse pharmacological activities, including antimicrobial, anticancer, and kinase inhibitory properties .

Biological Activity

The compound 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide is a member of the quinazoline family, which is renowned for its diverse biological activities, particularly in medicinal chemistry. Quinazoline derivatives have been extensively studied for their potential as therapeutic agents due to their ability to interact with various biological targets, including kinases involved in cancer progression.

Chemical Structure and Properties

The chemical structure of 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide features several key components:

• Quinazoline Core : This fused ring system contributes to the compound's biological activity.
• Chloro Group : Enhances lipophilicity and may influence receptor interactions.
• Oxo Group : Potentially involved in hydrogen bonding with biological targets.
• Acetamide Moiety : Facilitates interaction with various enzymes and receptors.

Anticancer Properties

Quinazoline derivatives are primarily investigated for their anticancer properties. The target compound has shown promise in inhibiting various cancer cell lines through mechanisms such as:

• Kinase Inhibition : Many quinazoline derivatives act as inhibitors of receptor tyrosine kinases (RTKs), which are crucial in cancer cell signaling pathways. For instance, compounds similar to the target have demonstrated significant inhibition of EGFR (Epidermal Growth Factor Receptor), a common target in cancer therapies .
• Cytotoxicity : In vitro studies have indicated that quinazoline derivatives exhibit cytotoxic effects against multiple cancer cell lines, including MCF7 (breast cancer) and A549 (lung cancer). The specific IC50 values for these activities vary by compound but indicate potent activity at low concentrations .

Other Biological Activities

In addition to anticancer effects, quinazoline derivatives have been reported to possess:

• Anti-inflammatory Activity : Some studies suggest that quinazoline compounds can inhibit TNF-alpha production, a key mediator in inflammatory responses .
• Antiviral Activity : Certain derivatives have shown effectiveness against viral infections by inhibiting viral replication mechanisms .

Research Findings and Case Studies

Several studies have explored the biological activity of quinazoline derivatives similar to the target compound. Key findings include:

Study	Compound	Activity	IC50 Value
Das et al. (2021)	N-(benzo[d]thiazol-2-yl)-6-bromoquinazolin	EGFR Inhibition	0.096 μM
Recent Advances (2021)	6-fluoroquinazoline derivatives	Anti-cancer (MCF7)	2.49 μM
BenchChem Study (2024)	Various quinazoline derivatives	Cytotoxicity against A549	Varies

These studies highlight the diverse applications of quinazoline derivatives in targeting specific molecular pathways associated with cancer and other diseases.

The mechanism of action for 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide likely involves:

• Binding to Kinases : The compound may bind to the ATP-binding site of kinases, inhibiting their activity and thus blocking downstream signaling pathways that promote tumor growth.
• Induction of Apoptosis : By disrupting critical signaling pathways, these compounds can induce apoptosis in cancer cells.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table and analysis highlight key structural, synthetic, and physicochemical differences between the target compound and similar quinazolinone-acetamide derivatives:

Compound Name / Identifier	Core Structure	Substituents / Modifications	Key Physical/Synthetic Data	Reference Evidence
Target Compound: 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide	Quinazolinone-acetamide	6-Cl, 2-oxo, 4-phenyl (quinazolinone); N-linked 3,4-difluorophenyl (acetamide)	N/A (hypothesized higher lipophilicity due to Cl and F substituents)	N/A
2-(3-(4-Fluorophenyl)-4-oxo-3,4-dihydroquinazolin-2-ylthio)-N-(2-(4-chlorophenyl)-4-oxo-...	Quinazolinone-thioacetamide	4-F-phenyl (quinazolinone); thioacetamide linkage; 4-Cl-phenyl (tetrahydroquinazolinone)	Synthesized via coupling; yield/m.p. not fully reported
N-(2-(2-Chlorophenyl)-4-oxothiazolidin-3-yl)-2-((3-(4-fluorophenyl)-4-oxoquinazolin-2-yl)thio)acetamide (AJ5d)	Quinazolinone-thioacetamide	4-F-phenyl (quinazolinone); thio linkage; 2-Cl-phenyl (thiazolidinone)	Yield: 61%; structural conformation favors hydrogen bonding
2-(4-Chloro-3-fluorophenyl)-N-(2-dimethylamino-6-fluoro-4-oxo-4H-quinazolin-3-yl)acetamide	Quinazolinone-acetamide	4-Cl-3-F-phenyl (acetamide); 6-F, 2-dimethylamino (quinazolinone)	Multiple halogen substituents; dimethylamino group may enhance solubility
2-(3,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide	Pyrazolyl-acetamide	3,4-diCl-phenyl (acetamide); pyrazolyl core	Dihedral angles: 44.5°–77.5° between aromatic rings; hydrogen-bonded dimers observed
N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3,4,5-trimethoxyphenyl)acetamide	Benzothiazole-acetamide	3,4,5-trimethoxyphenyl (acetamide); CF3-benzothiazole	Methoxy groups enhance polarity; CF3 increases electron-withdrawing effects

Structural and Electronic Comparisons

• Core Heterocycles: The target compound’s quinazolinone core is distinct from pyrazolyl () or benzothiazole (–5) analogs. Quinazolinones offer hydrogen-bonding sites (C=O, NH) for target interactions, whereas benzothiazoles provide sulfur-based electronic effects .
• Substituent Effects: Halogens: The 6-Cl and 3,4-diF groups on the target compound contrast with 4-F/4-Cl in and -diCl in . Chlorine increases lipophilicity (logP), while fluorine enhances metabolic stability via C-F bond strength .
• Conformational Flexibility : The dihedral angles between aromatic rings in (44.5°–77.5°) suggest that substituents in the target compound may influence molecular packing and crystal lattice stability .

Physicochemical Properties

• Melting Points : Higher melting points (e.g., 288°C for ’s compound 13a) correlate with hydrogen-bonding networks, as seen in ’s dimeric structures. The target compound’s difluorophenyl group may reduce symmetry, lowering melting points compared to dichlorophenyl analogs .
• Solubility: Methoxy or dimethylamino groups (–5, 8) improve aqueous solubility, whereas the target’s halogenated aromatic rings favor organic solvents .